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Compound of Interest

Compound Name: Amino-PEG24-acid

Cat. No.: B1192114 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Amino-PEG24-acid is a high-purity, monodisperse polyethylene glycol (PEG) linker that is

invaluable in bioconjugation, drug delivery, and surface modification.[1][2] Its heterobifunctional

nature, featuring a primary amine and a terminal carboxylic acid, allows for the covalent linkage

of diverse molecules. The long, hydrophilic 24-unit PEG chain enhances the solubility and

stability of conjugates while minimizing steric hindrance and potential immunogenicity.[2][3]

Proper preparation of a stock solution is a critical first step to ensure the integrity and reactivity

of this reagent for successful downstream applications. This document provides a detailed

protocol for the preparation, storage, and handling of Amino-PEG24-acid stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for Amino-PEG24-acid and

the preparation of its stock solution.
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Parameter Value Reference(s)

Physical Properties

Molecular Weight ~1146.37 g/mol [4]

Purity ≥95%

Appearance White to off-white solid powder

Storage of Solid

Recommended Temperature -20°C

Conditions Dry, dark, sealed container

Stock Solution

Recommended Solvents

Anhydrous Dimethyl Sulfoxide

(DMSO) or Anhydrous N,N-

Dimethylformamide (DMF)

Typical Stock Concentration 10-50 mM

Storage of Stock Solution

Short-term (days to weeks) 0 - 4°C

Long-term (months) -20°C or -80°C (aliquoted)

Experimental Protocols
Materials

Amino-PEG24-acid

Anhydrous Dimethyl Sulfoxide (DMSO) or Anhydrous N,N-Dimethylformamide (DMF)

Sterile, conical-bottom microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Optional: Inert gas (Argon or Nitrogen)

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM Amino-PEG24-acid stock solution

in anhydrous DMSO. Adjust volumes accordingly for different desired concentrations or

volumes.

Equilibration: Before opening, allow the vial of Amino-PEG24-acid to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Weighing: In a fume hood, carefully weigh out 11.46 mg of Amino-PEG24-acid into a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Amino-PEG24-acid.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 50 µL) in sterile microcentrifuge tubes.

For long-term storage, flush the headspace of each aliquot with an inert gas like argon or

nitrogen before sealing to displace moisture and oxygen.

Store the aliquots at -20°C or -80°C for several months. For short-term storage (a few

days), the stock solution can be kept at 4°C.

Diagrams
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Workflow for Preparing Amino-PEG24-acid Stock Solution

Preparation

Storage

Start: Equilibrate
Amino-PEG24-acid to RT

Weigh 11.46 mg
of Amino-PEG24-acid

Add 1 mL of
anhydrous DMSO

Vortex until
fully dissolved

Aliquot into
single-use volumes

Optional:
Flush with inert gas

Store at -20°C
or -80°C
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Caption: Workflow for preparing a stock solution of Amino-PEG24-acid.
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General Signaling Pathway for Bioconjugation

Reactants

Reaction

Product

Protein
(with primary amines, e.g., Lysine)

Amide Bond Formation

Amino-PEG24-acid
(activated carboxylic acid)

Carbodiimide Activation
(e.g., EDC, NHS)

Activated PEG

PEGylated Protein
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Caption: A simplified diagram of a typical bioconjugation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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